2-Cyano-N-(2,4-difluorophenyl)-N-(furan-2-ylmethyl)pyridine-4-carboxamide

• IUPAC Name: 2-cyano-N-(2,4-difluorophenyl)-N-(furan-2-ylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H11F2N3O2/c19-13-3-4-17(16(20)9-13)23(11-15-2-1-7-25-15)18(24)12-5-6-22-14(8-12)10-21/h1-9H,11H2
• InChI Key: KMGRGVJJJYBYCW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(C2=C(C=C(C=C2)F)F)C(=O)C3=CC(=NC=C3)C#N
• Molecular Formula: C18H11F2N3O2
• Molecular Weight: 339.3 g/mol

Description

2-Cyano-N-(2,4-difluorophenyl)-N-(furan-2-ylmethyl)pyridine-4-carboxamide, also known as PDK1 inhibitor, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

PET Imaging of Microglia

The compound 5-cyano-N-(4-(4-[11C]methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide is a PET radiotracer specific for CSF1R, a microglia-specific marker, indicating its utility in noninvasive imaging of microglia and neuroinflammation in vivo. This application is significant for studying neuropsychiatric disorders and monitoring neuroinflammatory effects of immunotherapies, making it a valuable tool in developing therapeutics for neuroinflammation (Horti et al., 2019).

Synthesis and Chemical Characterization

Research into furopyridines, which include derivatives of 2-cyano furan compounds, has been documented. These studies describe the preparation, hydrolysis, and chemical properties of various cyano and carboxamide derivatives, highlighting the compound's significance in chemical synthesis and the potential for broader applications (Morita & Shiotani, 1987).

Enzymatic Polymerization

Furan derivatives have been explored in the enzymatic polymerization to produce furanic-aliphatic polyamides, offering sustainable alternatives to traditional plastics. These materials demonstrate significant potential for high-performance applications, indicating the versatility and environmental benefits of utilizing such chemical structures in material science (Jiang et al., 2015).

Medicinal Chemistry

Compounds with structural similarities to 2-cyano-N-(2,4-difluorophenyl)-N-(furan-2-ylmethyl)pyridine-4-carboxamide have been synthesized for potential antiprotozoal activities. These studies underscore the compound's framework as a basis for developing novel therapeutic agents, demonstrating the importance of such structures in drug discovery (Ismail et al., 2004).

Advanced Materials

Research into polyamides derived from dicarboxylic acids, including those related to the furan moiety, reveals the potential for creating heat-curable materials. These materials, capable of forming crosslinked, heat-resistant resins upon curing, showcase the application of such compounds in developing advanced materials with enhanced thermal stability (Mikroyannidis, 1992).